This work analyzes the influence of several microscope settings, namely, sample-forescattered electron detector (FSD) distance, and tilting conditions on the characteristics of the dislocation contrast imaged in transmission forescattered electron imaging (t-FSEI). The dislocation contrast behaviors of characteristic dislocation configurations of two Fe-based alloys, namely an α’-martensitic (body-centered cubic, bcc) Fe33Ni alloy (wt%), and an austenitic (face-centered cubic, fcc) Fe-30Mn-6.5Al-0.3C alloy (wt%) were investigated on thin foil samples by using different on-axis transmission Kikuchi diffraction (TKD) configurations, namely t-FSEI, bright-field (BF) t-FSEI and electron channeling contrast imaging (ECCI). The set-ups use transmission Kikuchi electron patterns to orient the crystal into controlled diffraction conditions. Imaging parameters such as dislocation contrast intensity and information depth are analyzed and compared to those obtained in the ECCI mode under the same microscope conditions. These effects are associated with the attenuation of Bragg scattering by high-angle scattering processes and the electron channeling mechanism, respectively. The experimental analysis sets the microscope settings for optimum dislocation imaging in t-FSEI.

Joining ceramics and metals is important to expand their application scope in the nuclear industry. The brazing of SiC and Mo was conducted using a Nb0.74CoCrFeNi2 eutectic high-entropy alloy filler. The microstructure and mechanical properties of the joints were examined at different brazing temperatures. As the temperature increased, the eutectic structure gradually disappeared, and a layered structure was formed at the brazed joint. An increase in the MoNi phase content can improve joint strength owing to differences in the thermal expansion coefficient and lattice mismatch between phases. The joints exhibited a maximum shear strength of 62 MPa at 1300 °C. Finite element analysis results demonstrated that the presence of a Cr0.46Mo0.4Si0.14 phase causes the concentration of residual stress. Brittle fracture occurred mainly in the Cr0.46Mo0.4Si0.14 phase, causing the rupture of the joint. This study provides valuable insights into the use of eutectic high-entropy alloys as fillers to establish a strong and reliable connection between ceramics and metals.

To develop high-strength and high-temperature Ti alloy, a series of new Ti alloys with different Ti60/Ti6554 ratios were designed under the guidance of an advanced cluster model, and then these alloys were fabricated by laser-directed energy deposition. The effects of Ti60/Ti6554 ratio on the microstructure and properties of the as-deposited alloys were investigated. The results show that all as-deposited alloys exhibit typical morphological characteristics of basket-weave microstructure. The difference is that the fraction and size of α lath gradually decrease with the increase of Ti60/Ti6554 ratio, which leads to a decreased room-temperature strength and an increased room-temperature ductility. However, the high-temperature strength and ductility show a diametrically opposite trend to room-temperature strength and ductility, having obviously dynamic softening characteristics. Increasing Ti60/Ti6554 ratio can effectively improve the high-temperature oxidation resistance. As predicted by the cluster model, the as-deposited alloy with Ti60/Ti6554 ratio of 5:5 has the best balance of room- and high-temperature mechanical properties and oxidation resistance among the studied alloys, being a promising candidate as high-strength and high-temperature Ti alloy.

Contact-reactive brazing was introduced to obtain the high-quality joints between CoCrFeMnNi high entropy alloys (HEA) and Zr alloys using Cu interlayer in a vacuum furnace. The influence of brazing temperature and holding time on the microstructure evolution and mechanical property of HEA/Cu/Zr-3 brazed joints were studied synthetically. The results displayed that the HEA/Cu/Zr-3 joints brazed at 950 °C for 10 min consisted of HEA/Cr-rich(Mn,Fe)ss/Zr(Cr,Mn)2/Zr2(Cu,Ni) + Zrss+Zr(Cr,Mn)2/Zr-3. As the brazing temperature raised, the Zr(Cr,Mn)2 layer adjacent to HEA thickened, the content of Zrss and blocky Zr(Cr,Mn)2 phases in brazing seam increased whereas Zr2(Cu,Ni) phase decreased. Noticeably, the Cr-rich(Mn,Fe)ss acted as the diffusion barrier at HEA/Zr(Cr,Mn)2 interface increased with the increasing of brazing temperature/holding time. The shear strength of HEA/Cu/Zr-3 joints was increased first and then diminished with the increasing of brazing temperature/holding time. In particular, the joints brazed at 950 °C for 10 min had the maximum shear strength of 140.1 MPa. Moreover, the cracks started at HEA/Zr(Cr,Mn)2 interface, and extended along the bulk Zr2(Cu,Ni) phase in brazing seam. Furthermore, the finite element analysis demonstrated that the primary concentration of residual stress in HEA/Zr-3 joints was at the interface of Cr-rich (Mn,Fe)ss/Zr(Cr,Mn)2, indicating this area was the weaknesses in whole brazed joints.

In this study, silver/silver-tetracyanoquinodimethane nanowires with excellent microstructure quality are prepared by combining the nanoskiving method with the solution reaction method, and their electrical properties are tested. The perpendicular cutting direction and larger cutting thickness are beneficial to the acquisition of complete and less deformed silver nanowires. Silver/silver-tetracyanoquinodimethane heterogeneous nanowires can be precisely prepared at small droplet concentration, small droplet volume, and 60 s reaction time. The continuity, dimensions, and formation mechanism of nanowires are characterized by atomic force microscope and scanning electron microscope. Raman spectroscopy and transmission electron microscope revealed the successful formation and core-shell structure of silver-tetracyanoquinodimethane nanowires. The electrical properties of silver/silver-tetracyanoquinodimethane heterostructure nanowires show a typical Schottky barrier using a two-point electrical measurement method. This work lays a solid foundation for promoting the engineering application of silver nanowires and silver/silver-tetracyanoquinodimethane heterogeneous nanowires.

Multi-principal element alloys (MPEAs), as a novel alloy design idea, have been proved to be promising materials and gained increasing attention recently. In this study, the single-phase (CoFe)50Si50 multi-principal element intermetallics (MPEIs) was synthesized and subject to rapid solidification via the melt fluxing technique. A maximum undercooling of 314 K was achieved and the microstructure of as-solidified samples with different undercooling was characterized. An ordered B2 phase was found to dominate the phase constitution despite the formation of minor Fe-rich BCC metastable phase in highly undercooled samples. The microstructure of undercooled (CoFe)50Si50 MPEIs shows a clear morphological evolution from dendrites to equiaxed grains and then to refined dendritic seaweed-like morphology with undercooling. At low undercooling, spontaneous grain refinement can be described by the dendrite fragmentation and dendrite remelting mechanisms. At high undercooling, detailed EBSD analysis reveals that the formation of subgrains and subsequent recrystallization play a significant role, but the inherent characteristics of (CoFe)50Si50 MPEIs (such as high stacking fault energy) prevent the occurrence of complete recrystallization and hence complete grain refinement. This study could provide a reference for controlling the non-equilibrium microstructure of MPEIs and understanding the microstructure evolution from binary intermetallic compounds to MPEIs.

In this paper, the effects of cooling rate after casting and stirring process on γ’ phase, γ / γ’ eutectic phase, MC type carbide morphology and grain structure of K447A alloy turbine blisk were studied systematically. The quantitative relationships between cooling rate, stirring process and γ’ phase, γ / γ’ eutectic phase, MC type carbide and grain size were described in detail. The results show that with the increase of cooling rate, the distribution region of γ / γ ‘eutectic phase from the center of blisk to blade decreases gradually and MC type carbide changes from skeleton to block due to the shorter formation time of eutectic and carbide in the later stage of solidification. Besides, with the decrease of cooling rate, the size of γ’ phase increases under the influence of interfacial strain energy and elastic strain energy, and the morphology of γ’ phase gradually evolves from cuboid to concave cuboid, octet and dendritic. At the same time, due to the synergistic effect of cooling rate and stirring process, the blade part is columnar grain and the central part of the blisk is equiaxed grains. In this paper, the evolution mechanism of γ ‘phase, γ / γ’ eutectic phase, MC type carbide and grain size with cooling rate and stirring process was proposed. The research results would play a key supporting role in precise control during solidification for microstructures and properties of dual-performance superalloy blisk.

During the laser melting deposition (LMD) additive manufacturing process, titanium alloys undergo rapid solidification, which induce grain growth into coarse columnar grains, resulting in lower mechanical properties of the material than conventional forgings. This study proposes the incorporation of hydrogen into titanium alloys to refine columnar grains, reduce deformation resistance, and improve machinability. In this work, the hot deformation behavior of hydrogenated Ti6Al4V alloy was analyzed via high-temperature compression experiment. The experimental results revealed the nucleated grains generated by the intense deformation and the twins brought by the hydrogen element led to massive dynamic recrystallizations, which effectively improved the hot workability. When the alloys are deformed above phase transition temperature, the flow stress is positive related with H content. Meanwhile, when the alloys are deformed below the phase transition temperature, the flow stress initially experiences a decrease with an increase in hydrogen content. Adding only 0.27 wt% H can reduce the flow stress by 34.4%–54%, but when the H content continues to increase, the flow stress still increases subsequently. Moreover, when the strain rate is constant, the flow stress of Ti6Al4V alloy can decrease by about 80% with an increase in deformation temperature from 820 °C to 940 °C. When the deformation temperature is constant, the flow stress of Ti6Al4V alloy with different hydrogen contents can decrease by around 65% as the strain rate reduces from 10s−1 to 0.01 s−1.

Electron beam additive wire feed manufacturing has been applied for depositing AlSi12 layers on the AA5056 substrate to form a wall. The accelerating voltage and horizontal deposition speed were kept constant at 30 kV and 375 mm/min, respectively, while the heat input was changed by exponentially changing the beam current from 25 mA when depositing the first layers on a substrate to 18 mA when depositing the last top layers. Three structurally different zones have been obtained depending upon the multilayer sample. Microstructure, microhardness, corrosion resistance, phase and elemental composition of these zones have been investigated. The layer-by-layer deposition strategy resulted in admixing Mg from the melted AA5056 into transition zone as well as into as-deposited AlSi12 layers. The resulting as-deposited AlSi12 alloy structure was represented by α-Al dendrites and α-Al + Si eutectics with fine Mg2Si particles. The transition zone contained α-Al grains with coarse α-Al + Mg2Si eutectics, which had an adverse effect on its corrosion resistance but allowed improving the tensile strength as compared to that of as-deposited AlSi12 whose tensile strength at the level of 207 MPa was determined by microstructure of the deposited AlSi12 layers containing α-Al dendrites, α-Al + Si eutectics and fine Mg2Si precipitates. The as-deposited AlSi12 showed the maximum corrosion resistance with corrosion potential at −545 mV.

The microstructure and steady-state creep behaviors of as-cast and heat-treated (TiB + TiC + Y2O3)/α-Ti composites were systematically investigated in this study. The relevant properties of the matrix alloy are also provided for comparative analysis. The matrix alloy exhibits the coarse Widmannstatten structure. After heat treatment, the microstructure of the composite transforms from the basket-weave structure to a trimodal structure with spheroidized TiC and Y2O3 particles and some merged TiB whiskers. Compared to the matrix alloy, the steady-state creep rates of the as-cast and heat-treated composites are decreased by 29% and 40%, respectively. After creep, serious β-Ti dissolution in the matrix alloy and the as-cast composite contributes to the instability of α/β interfaces and precipitated silicides. The morphology of β-Ti phases in the heat-treated composite remains stable during creep and many dislocations are observed inside the secondary α-Ti phases, which is the main reason for the improvement of the creep performance. Extensive dynamic recrystallization occurred during the steady-state creep stage, and the dislocation structure undergoes significant evolution, along with a large number of sub-grains and dislocation walls. The coarse reinforcements play a role in the particle stimulated nucleation, while the small TiC and Y2O3 spherical particles provide little contribution to dynamic recrystallization. Dislocation climbing is the main creep control mechanism, and the creep rate keeps the constant through dislocation rearrangement and dislocation annihilation.